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Compound of Interest

Compound Name: 2,2-Dimethylglutaric acid

Cat. No.: B1205061

CAS Number: 681-57-2

This technical guide provides an in-depth overview of 2,2-dimethylglutaric acid, a dicarboxylic
acid with significant applications in organic synthesis, polymer chemistry, and pharmaceutical
development.[1] This document is intended for researchers, scientists, and professionals in
drug development, offering a comprehensive summary of its properties, synthesis, and
applications.

Core Properties of 2,2-Dimethylglutaric Acid

2,2-Dimethylglutaric acid, also known as a,a-dimethylglutaric acid, is a branched-chain
dicarboxylic acid.[2] Its structure features a five-carbon chain with two carboxyl groups at each
end and two methyl groups attached to the second carbon.[2] This unique gem-dimethyl
arrangement imparts specific chemical properties and steric hindrance that are valuable in
various synthetic applications.[3] The compound typically appears as a white to off-white
crystalline powder.[2][3]

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 2,2-dimethylglutaric acid is presented below for
easy reference and comparison.
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Property Value Reference
CAS Number 681-57-2 [2][4]1[5]1[6]
Molecular Formula C7H1204 [2][4][5][6]
Molecular Weight 160.17 g/mol [2][6]
IUPAC Name 2,2-dimethylpentanedioic acid [2]
Melting Point 82-86 °C [1][2][6]
Boiling Point 300.4 °C at 760 mmHg [7]
Density 1.2 g/cm3 [7]
Flash Point 149.7 °C [7]
White to almost white
Appearance ] [1][2][3]
crystalline powder
Moderately soluble in polar
B solvents like water and
Solubility )
ethanol.[3] It hydrolyzes in
water.[2][3][6]
SMILES CC(C)(CCC(=0)0O)C(=0)0 217
BTUDGPVTCYNYLK-
InChl Key 2114151171

UHFFFAOYSA-N

Experimental Protocols and Synthesis

The synthesis of 2,2-dimethylglutaric acid can be achieved through several methods. While it

does not occur naturally, it is produced industrially from isopropyl-substituted cyclic precursors

via oxidative cleavage.[3]

General Synthesis Methods

Several general methods for the synthesis of 2,2-dimethylglutaric acid have been described:

[2]
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» Oxidation of 2,2-Dimethylpentanol: This involves the oxidation of the corresponding alcohol
using suitable oxidizing agents.[2]

o Diels-Alder Reaction: The compound can be synthesized through Diels-Alder reactions with
appropriate dienes and dienophiles.[2]

» Alkylation of Malonic Acid: A more traditional approach involves the alkylation of malonic acid
followed by hydrolysis and decarboxylation.[2]

» Oxidation of 2,2-dimethylglutaryl derivatives: This can be accomplished using strong
oxidizing agents like potassium permanganate or through catalytic methods with palladium-
based catalysts under controlled conditions.[3]

Detailed Experimental Protocol: Synthesis of 2,2-
Dimethylglutaric Anhydride

A common application of 2,2-dimethylglutaric acid is in the synthesis of its corresponding
anhydride, which is a useful intermediate.[8]

Objective: To synthesize 2,2-dimethylglutaric anhydride from 2,2-dimethylglutaric acid.

Materials:

2,2-dimethylglutaric acid (3.00 g, 18.7 mmol)

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (3.95 g, 20.6 mmol)
 Triethylamine (2.87 mL, 20.6 mmol)

¢ Dichloromethane (360 mL)

e Saturated Sodium Bicarbonate (NaHCOs3) solution

o Water

e Anhydrous magnesium sulfate

o Ethyl acetate and hexane (for chromatography)
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Procedure:

To a solution of EDCI (3.95 g, 20.6 mmol) and triethylamine (2.87 mL, 20.6 mmol) in
dichloromethane (360 mL), add 2,2-dimethylglutaric acid (3.00 g, 18.7 mmaol).[8]

Stir the reaction mixture at room temperature for 18 hours.[8]

Wash the solution with saturated NaHCOs solution (2 x 100 mL) and then with water (1 x 100
mL).[8]

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solution.

[8]

Purify the crude product by flash column chromatography using a mixture of ethyl acetate
and hexane (30:70) as the eluent to yield the final product as a white solid.[8]

Applications and Biological Relevance

2,2-Dimethylglutaric acid serves as a versatile building block in various fields.

Industrial and Research Applications

Organic Synthesis: It is a key intermediate for the synthesis of more complex organic
molecules.[1][2]

Polymer Chemistry: Used as a building block for resins, polyesters, and specialty polymers,
where its structure can enhance material properties like flexibility and durability.[1][3][9]

Pharmaceuticals: It is utilized in the development of drug intermediates.[1][2][3][9] Its related
compound, glutaric acid, has been used to create cocrystals to improve the oral
bioavailability of poorly soluble active pharmaceutical ingredients.[10]

Agrochemicals: Employed in the formulation of pesticides and herbicides.[1][2]

Dyes and Pigments: Acts as a precursor in the manufacturing of dyes.[2]

Biological Role and Metabolism
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2,2-Dimethylglutaric acid is known to be involved in certain metabolic pathways and can act
as a substrate for various enzymes.[2] Its structural similarity to other dicarboxylic acids
suggests potential roles in metabolic regulation and energy production.[2] It has a recognized
role as a metabolite.[3][11]

Visualizing Workflows and Relationships

The following diagrams illustrate the role of 2,2-dimethylglutaric acid in synthesis and a
general experimental workflow.
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Caption: Role of 2,2-Dimethylglutaric Acid as a Chemical Building Block.
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Caption: General Experimental Workflow for Synthesis and Purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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